2-amino-N-(3-imidazol-1-ylpropyl)benzamide

• CAS No.: 90259-60-2
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 2-amino-N-(3-imidazol-1-ylpropyl)benzamide
• InChI: InChI=1S/C13H16N4O/c14-12-5-2-1-4-11(12)13(18)16-6-3-8-17-9-7-15-10-17/h1-2,4-5,7,9-10H,3,6,8,14H2,(H,16,18)
• InChI Key: UYEGPRQCGATDAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCCN2C=CN=C2)N

Description

2-amino-N-(3-imidazol-1-ylpropyl)benzamide is a useful research compound. Its molecular formula is C13H16N4O and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2.39 of isatoic anhydride, 2.50 g of 1H-imidazol-1-propanamine and 30 ml of toluene was heated at 90° C. for 45 minutes and cooled. The toluene layer was decanted and the residue was dissolved in methylene chloride, washed with dilute sodium hydroxide solution, water and dried over magnesium sulfate. The organic layer was concentrated to obtain the desired product, mp 107°-110° C.

Synthesis routes and methods II

Procedure details

A mixture of 2.5 ml. of 1H-imidazole-1-propanamine, 3.2 g. of isatoic anhydride, and 30 ml. of toluene was heated at 90°-100° C. for 45 minutes and cooled. The precipitate which separated was collected by filtration. The desired product melted at 107°-110° C.

Synthesis routes and methods III

Procedure details

A mixture of 2.93 g of isatoic anhydride, 2.50 g of 1H-imidazole-propanamine and 30 ml of toluene was heated at 90° C. for 45 minutes and cooled. The toluene layer was decanted and the residue was dissolved in methylene chloride, washed with dilute sodium hydroxide solution, water and dried over magnesium sulfate. The organic layer was concentrated to obtain the desired product, mp 107°-110° C.